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Compound of Interest

Compound Name: Nickel(II) nitrate hexahydrate

Cat. No.: B078866 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Nickel(II) Nitrate
Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of

nickel(II) nitrate hexahydrate, Ni(NO₃)₂·6H₂O. The information is curated for professionals in

research, scientific, and drug development fields, presenting quantitative data in accessible

formats, detailing experimental methodologies, and illustrating key processes and pathways

through diagrams.

Core Physicochemical Properties
Nickel(II) nitrate hexahydrate is an emerald green, hygroscopic crystalline solid.[1][2] It is the

most common hydrate of nickel(II) nitrate.[3] The hexahydrate formulation indicates that the

central nickel(II) ion is coordinated by six water molecules, with the nitrate ions not directly

bonded to the metal center, represented more descriptively as --INVALID-LINK--₂.[3]

Quantitative Data Summary
The fundamental physicochemical properties of nickel(II) nitrate hexahydrate are

summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value References

Molecular Formula Ni(NO₃)₂·6H₂O [2][4]

Molar Mass 290.79 g/mol [1][2]

Appearance
Emerald green hygroscopic

solid
[1]

Odor Odorless [1]

Density 2.05 g/cm³ [1][4]

Melting Point 56.7 °C (134.1 °F; 329.8 K) [1][4]

Boiling Point 137 °C (decomposes) [4]

Crystal Structure Monoclinic [1]

Refractive Index (n_D) 1.422 [1]

Magnetic Susceptibility (χ) +4300.0·10⁻⁶ cm³/mol [1]

Table 2: Solubility and Solution Properties

Property Value References

Solubility in Water 243 g/100 mL (at 0 °C) [1]

238.5 g/100 mL (at 20 °C) [3][4]

Solubility in other solvents
Soluble in ethanol, liquid

ammonia
[1][4]

Slightly soluble in acetone [4]

pH of Aqueous Solution ~4 [4][5]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of nickel(II) nitrate
hexahydrate are provided below. These protocols are based on standard laboratory practices

for inorganic salts.
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Determination of Melting Point
The melting point can be determined using a capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered nickel(II) nitrate hexahydrate is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a liquid (completion of melting) are

recorded. This range represents the melting point.

Start
Prepare Sample:

Finely powder and pack
into capillary tube

 
Apparatus Setup:

Place capillary tube in
melting point apparatus

 
Heating:

Heat slowly (1-2 °C/min)
near expected melting point

 
Observation:

Record temperature range
from onset to completion

of melting

 End 

Click to download full resolution via product page

Workflow for Melting Point Determination

Determination of Density
The density of the solid can be determined by the liquid displacement method using a solvent

in which the salt is insoluble or has very low solubility, and that does not react with it (e.g., a

saturated solution of the salt or a non-polar solvent). Given its high solubility in water, a non-

reactive, less dense liquid in which it is insoluble would be ideal. However, for practical

purposes, a saturated aqueous solution of nickel(II) nitrate hexahydrate can be used as the

displacement liquid to minimize dissolution.

Methodology:
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Mass Measurement: A known mass of nickel(II) nitrate hexahydrate crystals is weighed

accurately using an analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a

saturated solution of nickel(II) nitrate hexahydrate, and the initial volume is recorded. The

weighed crystals are then carefully added to the graduated cylinder, ensuring no splashing.

The final volume is recorded.

Calculation: The volume of the crystals is the difference between the final and initial volume

readings. The density is then calculated by dividing the mass of the crystals by their volume.

Start
Mass Measurement:
Weigh a known mass

of the salt

 
Volume by Displacement:

Measure volume of a liquid,
add salt, and measure

new volume

 Calculation:
Density = Mass / (Final Volume - Initial Volume)

 End 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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